Cas no 1806037-75-1 (3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806037-75-1
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4837648
• Update Time: 2025-09-27

3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-5-2-4(3-9)7(18-8(10,11)12)13-6(5)14(15)16/h2H,3H2,1H3
• InChI Key： PJDPUVRSRFWLTK-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(=C(C=1)OC)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2

Additional information on 3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine

3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine, identified by the CAS number 1806037-75-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical synthesis.

The structure of this compound is characterized by a pyridine ring with multiple substituents: a fluoromethyl group at position 3, a methoxy group at position 5, a nitro group at position 6, and a trifluoromethoxy group at position 2. These substituents contribute to the molecule's reactivity, stability, and functional properties. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy groups significantly influences the electronic distribution of the pyridine ring, making it an interesting candidate for applications in electronic materials and drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and oxidation reactions. Researchers have explored various reaction pathways to optimize yield and purity, leveraging modern catalytic systems and green chemistry principles. The synthesis of such complex molecules is a testament to the ingenuity of contemporary chemical research.

In terms of applications, 3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine has shown promise in several areas. Its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its unique structure suggests potential applications in medicinal chemistry, particularly as a lead compound for drug development targeting specific biological pathways.

Recent studies have also highlighted the importance of fluorinated compounds like this one in enhancing the bioavailability and pharmacokinetics of drugs. The fluoromethyl group present in this molecule contributes to its lipophilicity, which is a critical factor in drug design. Furthermore, the methoxy group at position 5 may play a role in modulating the molecule's reactivity towards biological targets.

The nitro group at position 6 introduces additional functionality, enabling further chemical modifications such as reduction to an amino group or use as an activating group for subsequent reactions. This makes the compound highly versatile for further functionalization in synthetic routes targeting specific applications.

From an environmental perspective, researchers are increasingly focusing on understanding the degradation pathways of such compounds to ensure their safe use and disposal. Studies on biodegradation and environmental fate are crucial for assessing their ecological impact and guiding sustainable practices in their production and application.

In conclusion, 3-(Fluoromethyl)-5-methoxy-6-nitro-2-(trifluoromethoxy)pyridine represents a fascinating example of modern chemical innovation. Its complex structure offers numerous opportunities for exploration across diverse fields, from materials science to pharmacology. As research continues to uncover new applications and optimize synthetic methods, this compound stands at the forefront of cutting-edge chemical research.